Cas no 893734-56-0 (4-3-(Trifluoromethyl)phenylbenzonitrile)
893734-56-0 structure
Product Name:4-3-(Trifluoromethyl)phenylbenzonitrile
CAS No:893734-56-0
MF:C14H8F3N
MW:247.215233802795
MDL:MFCD05979301
CID:1086078
PubChem ID:4368462
Update Time:2025-04-20
4-3-(Trifluoromethyl)phenylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-carbonitrile
- 3'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-4-CARBONITRILE
- OCPLIDYXKIIHKX-UHFFFAOYSA-N
- 893734-56-0
- BB 0222997
- BS-25268
- AKOS004117594
- MFCD05979301
- DTXSID40402463
- 4-[3-(trifluoromethyl)phenyl]benzonitrile
- 4-3-(Trifluoromethyl)phenylbenzonitrile
-
- MDL: MFCD05979301
- Inchi: 1S/C14H8F3N/c15-14(16,17)13-3-1-2-12(8-13)11-6-4-10(9-18)5-7-11/h1-8H
- InChI Key: OCPLIDYXKIIHKX-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)C1C=CC(C#N)=CC=1)(F)F
Computed Properties
- Exact Mass: 247.06088375g/mol
- Monoisotopic Mass: 247.06088375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 23.8Ų
4-3-(Trifluoromethyl)phenylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T901103-50mg |
4-[3-(Trifluoromethyl)phenyl]benzonitrile |
893734-56-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901103-100mg |
4-[3-(Trifluoromethyl)phenyl]benzonitrile |
893734-56-0 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T901103-500mg |
4-[3-(Trifluoromethyl)phenyl]benzonitrile |
893734-56-0 | 500mg |
$ 95.00 | 2022-06-02 | ||
| abcr | AB310434-1 g |
4-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
893734-56-0 | 98% | 1 g |
€144.00 | 2023-07-19 | |
| abcr | AB310434-5 g |
4-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
893734-56-0 | 98% | 5 g |
€348.00 | 2023-07-19 | |
| abcr | AB310434-1g |
4-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
893734-56-0 | 98% | 1g |
€144.00 | 2025-04-15 | |
| abcr | AB310434-5g |
4-[3-(Trifluoromethyl)phenyl]benzonitrile, 98%; . |
893734-56-0 | 98% | 5g |
€348.00 | 2025-04-15 | |
| Ambeed | A870792-5g |
3'-(Trifluoromethyl)-[1,1'-biphenyl]-4-carbonitrile |
893734-56-0 | 98% | 5g |
$252.0 | 2025-04-15 | |
| A2B Chem LLC | AD51308-1g |
4-[3-(Trifluoromethyl)phenyl]benzonitrile |
893734-56-0 | 98% | 1g |
$75.00 | 2024-04-19 | |
| A2B Chem LLC | AD51308-5g |
4-[3-(Trifluoromethyl)phenyl]benzonitrile |
893734-56-0 | 98% | 5g |
$209.00 | 2024-04-19 |
4-3-(Trifluoromethyl)phenylbenzonitrile Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
893734-56-0 (4-3-(Trifluoromethyl)phenylbenzonitrile) Related Products
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- 893734-87-7(3-[3-(Trifluoromethyl)phenyl]benzonitrile)
- 893734-90-2(3-4-(Trifluoromethyl)PhenylBenzonitrile)
- 140483-60-9(4-Cyano-4'-(Trifluoromethyl)biphenyl)
- 582293-43-4(5-(Trifluoromethyl)-1,1-biphenyl-4-carbonitrile)
- 199465-58-2([1,1':4',1''-Terphenyl]-4-carbonitrile, 3''-(trifluoromethyl)-)
- 560993-83-1([1,1'-BIPHENYL]-4-CARBONITRILE, 3',5'-BIS(TRIFLUOROMETHYL)-)
- 582293-08-1([1,1'-BIPHENYL]-3,4'-DICARBONITRILE, 3'-(TRIFLUOROMETHYL)-)
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